D-Manno-2-Heptulose
D-Manno-2-Heptulose
D-Glucose is phosphorylated by glucokinase and three tissue-specific hexokinases to produce glucose-6-phosphate in humans. D-Mannoheptulose is a heptose that inhibits glucokinases and hexokinases from diverse organisms through competition with D-glucose (Ki = 0.25 mM). It blocks glucose oxidation and glucose-mediated insulin release from pancreatic islet cells. D-Mannoheptulose prevents the conversion of glucose to glucose-6-phosphate that can mediate the activation of the carbohydrate response element binding protein. By blocking glucose phosphorylation, D-mannoheptulose causes transient hyperglycemia in dogs when given at 1 g/kg but not at 8 mg/kg, although postprandial energy expenditure is increased at the lower dose.
Brand Name:
Vulcanchem
CAS No.:
3615-44-9
VCID:
VC0028986
InChI:
InChI=1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3,5-10,12-14H,1-2H2
SMILES:
C(C(C(C(C(C(=O)CO)O)O)O)O)O
Molecular Formula:
C7H14O7
Molecular Weight:
210.18 g/mol
D-Manno-2-Heptulose
CAS No.: 3615-44-9
Reference Standards
VCID: VC0028986
Molecular Formula: C7H14O7
Molecular Weight: 210.18 g/mol
| CAS No. | 3615-44-9 |
|---|---|
| Product Name | D-Manno-2-Heptulose |
| Molecular Formula | C7H14O7 |
| Molecular Weight | 210.18 g/mol |
| IUPAC Name | 1,3,4,5,6,7-hexahydroxyheptan-2-one |
| Standard InChI | InChI=1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3,5-10,12-14H,1-2H2 |
| Standard InChIKey | HSNZZMHEPUFJNZ-QMTIVRBISA-N |
| Isomeric SMILES | C([C@H]([C@H]([C@@H]([C@@H](C(=O)CO)O)O)O)O)O |
| SMILES | C(C(C(C(C(C(=O)CO)O)O)O)O)O |
| Canonical SMILES | C(C(C(C(C(C(=O)CO)O)O)O)O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Physical Description | Solid |
| Description | D-Glucose is phosphorylated by glucokinase and three tissue-specific hexokinases to produce glucose-6-phosphate in humans. D-Mannoheptulose is a heptose that inhibits glucokinases and hexokinases from diverse organisms through competition with D-glucose (Ki = 0.25 mM). It blocks glucose oxidation and glucose-mediated insulin release from pancreatic islet cells. D-Mannoheptulose prevents the conversion of glucose to glucose-6-phosphate that can mediate the activation of the carbohydrate response element binding protein. By blocking glucose phosphorylation, D-mannoheptulose causes transient hyperglycemia in dogs when given at 1 g/kg but not at 8 mg/kg, although postprandial energy expenditure is increased at the lower dose. |
| Synonyms | D-Manno-2-heptulose; (+)-Mannoheptulose; NSC 226836; |
| PubChem Compound | 102926 |
| Last Modified | Nov 11 2021 |
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